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Compound of Interest

Compound Name: 14-Deoxypoststerone

Cat. No.: B15601137

Following a comprehensive search of scientific literature and research databases, there is
currently no available information on the application of 14-Deoxypoststerone in cancer cell
line studies. Searches for direct studies, its mechanism of action in cancer, or its potential
interaction with relevant cellular targets like the Progesterone Receptor Membrane Component
1 (PGRMC1) did not yield any specific results.

The initial hypothesis that 14-Deoxypoststerone, as a steroidal compound, might interact with
PGRMC1—a receptor implicated in various cancers—could not be substantiated with existing
research. While extensive information is available on the role of PGRMCL1 in cancer biology,
including its signaling pathways and involvement in apoptosis and cell proliferation, no studies
have been identified that investigate 14-Deoxypoststerone in this or any other context related
to cancer.

Consequently, it is not possible to provide the requested detailed Application Notes and
Protocols, including quantitative data, experimental methodologies, and signaling pathway
diagrams, for the use of 14-Deoxypoststerone in cancer cell line research. The foundational
scientific data required to generate such a document does not appear to exist in the public
domain at this time.

Researchers, scientists, and drug development professionals interested in the potential
anticancer effects of novel steroid compounds may consider initiating preliminary in vitro
studies to explore the activity of 14-Deoxypoststerone on various cancer cell lines. Such
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research would be necessary to generate the foundational data required for the development of
detailed protocols and to understand its potential mechanisms of action.

 To cite this document. BenchChem. [Application of 14-Deoxypoststerone in Cancer Cell Line
Studies: Information Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601137#application-of-14-deoxypoststerone-in-
cancer-cell-line-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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